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Compound of Interest

Compound Name: NS-018

Cat. No.: B8082124 Get Quote

Topic: Preparing NS-018 Stock Solution for Assays Target Audience: Researchers, scientists,

and drug development professionals.

Introduction
NS-018, also known as Ilginatinib, is a potent and selective, ATP-competitive small-molecule

inhibitor of Janus kinase 2 (JAK2).[1][2][3] The JAK-STAT signaling pathway is a critical

mediator for numerous cytokines and growth factors, and its dysregulation, often due to

mutations like JAK2V617F, is a key driver in myeloproliferative neoplasms (MPNs).[1][3] NS-
018 exerts its therapeutic effect by selectively inhibiting JAK2 kinase activity, which in turn

prevents the phosphorylation and activation of downstream Signal Transducer and Activator of

Transcription (STAT) proteins, primarily STAT3 and STAT5.[1][3] This blockade inhibits the

transcription of genes involved in cell proliferation and survival.[1] Due to its high selectivity for

JAK2 over other JAK family members, NS-018 is a valuable tool for studying JAK2-dependent

signaling and a promising therapeutic agent for MPNs.[2][3]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in downstream assays. This document provides detailed protocols for preparing NS-018 stock

solutions and its application in common in vitro experiments.
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Property Value Reference

Common Name NS-018, Ilginatinib [1][2]

CAS Number 1239358-86-1 [4]

Molecular Formula C₂₁H₂₀FN₇ [4]

Molecular Weight 389.43 g/mol [4]

Purity >98% [4]

Solubility of NS-018
NS-018 has low water solubility and is typically prepared in an organic solvent for in vitro use.

[5] Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions.[1]

Solvent Solubility Information

DMSO
Standard solvent for creating high-concentration

stock solutions (e.g., 10 mM, 20 mM, or higher).

Aqueous Buffers

Poorly soluble. Working solutions for assays are

typically made by diluting the DMSO stock

solution into the aqueous culture medium or

assay buffer. The final DMSO concentration

should be kept low (typically <0.5%) to avoid

solvent-induced artifacts.

In Vitro Inhibitory Activity of NS-018
The following table summarizes the reported 50% inhibitory concentrations (IC₅₀) of NS-018 in

various kinase and cell-based assays, providing a reference for determining appropriate

concentration ranges for experiments.
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Target/Cell Line Assay Type IC₅₀ Value Reference

JAK2 In Vitro Kinase Assay 0.72 nM [2][6]

JAK1 In Vitro Kinase Assay 33 nM [2][6]

JAK3 In Vitro Kinase Assay 39 nM [2][6]

TYK2 In Vitro Kinase Assay 22 nM [2][6]

Ba/F3-JAK2V617F Cell Proliferation 60 nM [3]

SET-2 (JAK2V617F) Cell Proliferation 120 nM [3]

Ba/F3-MPLW515L Cell Proliferation 11-120 nM [3]

MDS-derived

BMMNCs

CFU-GM Colony

Formation

Preferential

suppression vs.

normal BMMNCs

[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NS-018 Stock
Solution
Objective: To prepare a high-concentration primary stock solution of NS-018 in DMSO for long-

term storage.

Materials:

NS-018 powder (MW: 389.43 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Procedure:
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Calculation: Determine the mass of NS-018 powder required. To prepare 1 mL of a 10 mM

stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 389.43 g/mol x 1000 mg/g

Mass (mg) = 3.8943 mg

Weighing: Carefully weigh out approximately 3.9 mg of NS-018 powder using an analytical

balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Solubilization: Recalculate the exact volume of DMSO needed based on the actual weight.

Volume (µL) = [Mass (mg) / 389.43 ( g/mol )] x 100,000

Example: If you weighed 4.0 mg of NS-018, you would need: [4.0 / 389.43] x 100,000 ≈

1027 µL of DMSO.

Add the calculated volume of DMSO to the tube containing the NS-018 powder.

Mixing: Vortex the solution thoroughly until the NS-018 powder is completely dissolved.

Gentle warming in a 37°C water bath can assist with dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) in sterile, light-protected

cryovials to minimize freeze-thaw cycles.[4]

Store the aliquots at -20°C. The solution is stable for up to 3 months.[4][8] The lyophilized

powder should be stored desiccated at -20°C and is stable for 36 months.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Objective: To dilute the high-concentration stock solution to final working concentrations for

treating cells.
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Materials:

10 mM NS-018 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile pipette tips and tubes

Procedure:

Intermediate Dilution (Optional but Recommended): It is often convenient to first prepare an

intermediate stock solution (e.g., 1 mM or 100 µM) from the 10 mM primary stock.

To make a 1 mM intermediate stock: Dilute the 10 mM stock 1:10 in sterile DMSO or cell

culture medium (e.g., add 5 µL of 10 mM stock to 45 µL of medium).

Final Working Solutions: Prepare serial dilutions from your stock or intermediate stock to

achieve the desired final concentrations for your experiment (e.g., for an IC₅₀ determination).

Example: To prepare 1 mL of a 1 µM working solution from a 1 mM intermediate stock, you

would perform a 1:1000 dilution.

Add 1 µL of the 1 mM intermediate stock to 999 µL of cell culture medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of NS-018 used in your experiment. This is crucial to

ensure that any observed effects are due to the compound and not the solvent.

Application: Add the prepared working solutions (or a small volume of a more concentrated

solution) to your cell cultures to achieve the final desired concentrations. For example,

adding 10 µL of a 100X working solution to 990 µL of cells in a well.

Protocol 3: Cell Proliferation (MTT) Assay
Objective: To determine the anti-proliferative activity of NS-018 on a hematopoietic cell line

(e.g., SET-2).[1]

Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000

cells/well in 100 µL of medium).[1][3]

Compound Addition: Prepare serial dilutions of NS-018 in culture medium as described in

Protocol 2. Add the desired volume of the working solutions to the wells. Include a vehicle-

only control.

Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified

CO₂ incubator.[1][3]

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an

additional 2-4 hours until formazan crystals form.

Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in

0.01 N HCl) to each well to dissolve the formazan crystals.[1]

Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using

a microplate reader.[1]

Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot the

dose-response curve to determine the IC₅₀ value.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of NS-018.
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Caption: Workflow for preparing NS-018 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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